Biologically active γ-lactams: synthesis and natural sources

Organic & Biomolecular Chemistry Pub Date: 2016-10-07 DOI: 10.1039/C6OB01349J

Abstract

The γ-lactam moiety is present in a large number of natural and non-natural biologically active compounds. The range of biological activities covered by these compounds is very broad. Functionalized γ-lactams are thus of high interest and have great potential in medicinal chemistry. This review provides a description of the title compounds by focusing on their synthesis, natural sources and biological activities.

Graphical abstract: Biologically active γ-lactams: synthesis and natural sources
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